molecular formula C22H22N4O3 B2725495 N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide CAS No. 1421527-81-2

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide

Cat. No.: B2725495
CAS No.: 1421527-81-2
M. Wt: 390.443
InChI Key: IRHGUQSXNZGCMX-UHFFFAOYSA-N
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Description

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C22H22N4O3 and its molecular weight is 390.443. The purity is usually 95%.
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Biological Activity

N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, structure-activity relationships (SAR), and relevant case studies, providing a comprehensive overview of its pharmacological potential.

The molecular formula of this compound is C22H22N4O3 with a molecular weight of 378.44 g/mol. The compound features a complex structure that includes a benzo[d][1,3]dioxole moiety, which is known for its diverse biological activities.

Anticancer Activity

Recent studies have indicated that compounds containing the benzo[d][1,3]dioxole structure exhibit significant anticancer properties. For instance, derivatives of benzodioxole have shown promising results in inhibiting cell proliferation in various cancer cell lines. In one study, compounds similar to N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole demonstrated IC50 values ranging from 3.94 to 9.12 mM against Hep3B liver cancer cells, indicating moderate cytotoxicity .

Anti-inflammatory and Analgesic Effects

The compound has also been evaluated for its anti-inflammatory and analgesic properties. It was found to inhibit cyclooxygenase enzymes (COX-1 and COX-2), which play crucial roles in the inflammatory response by regulating prostaglandin synthesis. Inhibition of these enzymes can lead to reduced inflammation and pain relief .

Antioxidant Activity

Antioxidant activity is another area where this compound shows promise. Compounds with similar structures have been tested for their ability to scavenge free radicals, which can contribute to oxidative stress and various diseases. The DPPH assay has been employed to evaluate this activity, with results indicating that certain derivatives possess significant antioxidant capabilities .

Structure-Activity Relationship (SAR)

Understanding the SAR is critical for optimizing the biological activity of N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole. Modifications to the benzodioxole moiety and the introduction of various substituents can enhance or diminish activity against specific biological targets.

Modification Effect on Activity
Addition of alkyl groupsIncreased lipophilicity and potential bioavailability
Substitution at the nitrogen atomAltered binding affinity for target enzymes
Variation in the dioxole ringChanges in anticancer efficacy

Case Studies

Several studies have focused on the biological evaluation of compounds related to N-((1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl)methyl)benzo[d][1,3]dioxole:

  • Anticancer Evaluation : A study reported that derivatives exhibited significant cytotoxic effects against various cancer cell lines, particularly Hep3B cells, with IC50 values comparable to standard chemotherapeutic agents like Doxorubicin .
  • Anti-inflammatory Studies : Research indicated that certain derivatives effectively inhibited COX enzymes, leading to reduced inflammatory markers in vitro .
  • Antioxidant Assessment : The DPPH radical scavenging assay revealed that some derivatives showed strong antioxidant activity, suggesting potential therapeutic applications in oxidative stress-related conditions .

Properties

IUPAC Name

N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-1,3-benzodioxole-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N4O3/c27-22(16-5-6-20-21(11-16)29-14-28-20)24-13-17-12-19(15-7-9-23-10-8-15)26(25-17)18-3-1-2-4-18/h5-12,18H,1-4,13-14H2,(H,24,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IRHGUQSXNZGCMX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)N2C(=CC(=N2)CNC(=O)C3=CC4=C(C=C3)OCO4)C5=CC=NC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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